Cas no 1396846-02-8 (N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride)

• Product Name: N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride
• CAS No: 1396846-02-8
• MF: C₁₁H₁₂Cl₂N₄
• MW: 271.14577960968
• CID: 5983592
• PubChem ID: 71786081
• Update Time: 2025-10-22

N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride
• 2-N-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride
• F6142-0191
• AKOS024255484
• 1396846-02-8
• 2-N-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine;hydrochloride

• Inchi： 1S/C11H11ClN4.ClH/c1-7-6-10(13)16-11(14-7)15-9-5-3-2-4-8(9)12;/h2-6H,1H3,(H3,13,14,15,16);1H
• InChI Key： YLLKFSLDPQVJIL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1Cl)C1=NC(N)=CC(C)=N1.Cl

Computed Properties

• Exact Mass: 270.0439018g/mol
• Monoisotopic Mass: 270.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride

Professional Introduction to N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride (CAS No. 1396846-02-8)

N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride, with the CAS number 1396846-02-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine derivatives class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chlorophenyl group and a methylpyrimidine core, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in synthesizing various pharmacologically active agents.

The hydrochloride salt form of N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug development, where solubility is a critical factor for bioavailability and therapeutic efficacy. The compound's stability under different pH conditions further adds to its utility in pharmaceutical applications.

Recent research has highlighted the potential of pyrimidine derivatives as key scaffolds in the design of novel therapeutic agents. Specifically, N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine has been investigated for its role in inhibiting specific enzymatic targets that are involved in cancer progression and inflammation. Studies have demonstrated that this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are crucial in cellular signaling pathways. The chlorophenyl moiety plays a pivotal role in binding to these targets, thereby exerting its pharmacological effects.

In addition to its anti-cancer properties, N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine has shown promise in treating inflammatory diseases. Research indicates that it can inhibit the production of pro-inflammatory cytokines by targeting specific signaling pathways. This mechanism of action makes it a promising candidate for developing anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The methylpyrimidine core of the molecule contributes to its ability to interact with biological targets in a highly specific manner, enhancing its therapeutic potential.

The synthesis of N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and catalysts is essential to ensure the yield and quality of the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of the synthesis process. These methods not only enhance yield but also minimize byproduct formation, making the process more environmentally friendly.

The pharmacokinetic properties of N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine have been thoroughly evaluated in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. The hydrochloride salt form enhances its solubility and absorption rate, leading to faster onset of action. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The development of novel drug candidates often involves optimizing their pharmacological properties through structure-activity relationship (SAR) studies. N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine serves as a valuable scaffold for such studies due to its versatile chemical structure. By modifying various functional groups within the molecule, researchers can explore different pharmacological profiles and enhance specific therapeutic effects. This flexibility makes it an attractive candidate for further development into new drugs targeting various diseases.

The future prospects of N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine are promising, with ongoing research focusing on improving its efficacy and safety profiles. Clinical trials are being planned to evaluate its effectiveness in treating cancer and inflammatory diseases in humans. Additionally, efforts are underway to develop novel formulations that can enhance its delivery and bioavailability. Collaborative efforts between academic researchers and pharmaceutical companies are essential to bring this compound from preclinical studies to clinical applications.

In conclusion, N2-(2-chlorophenyl)-6-methylpyrimidine-2,4-diamine hydrochloride (CAS No. 1396846-02-8) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable intermediate in drug development. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a key player in the fight against cancer and inflammatory diseases.